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Compound Name: Dodecane

Cat. No.: B042187 Get Quote

Technical Support Center: Handling Dodecane
Safely
This guide provides researchers, scientists, and drug development professionals with essential

information for preventing electrostatic charge buildup when handling dodecane. Adherence to

these protocols is critical for ensuring laboratory safety and preventing fires or explosions.

Frequently Asked Questions (FAQs)
Q1: Why is dodecane prone to electrostatic charge buildup?

A1: Dodecane is a hydrocarbon with low electrical conductivity. When a liquid with low

conductivity flows, it can generate and accumulate a static electric charge through friction

against surfaces like pipes, containers, or even other molecules.[1][2] This charge does not

dissipate quickly from dodecane due to its insulating properties, allowing a significant and

potentially hazardous static charge to build up.[3]

Q2: What are the primary risks associated with static electricity when handling dodecane?

A2: The primary risk is the ignition of flammable dodecane vapors by a static discharge spark.

[1][4][5] If the accumulated static charge on the liquid or equipment discharges to a grounded

object or an object with a different electrical potential, it can create a spark with enough energy

to ignite the vapor-air mixture, leading to a fire or explosion.[5][6]
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Q3: What is the most effective way to prevent electrostatic charge buildup?

A3: The most effective method is a combination of grounding and bonding.[1][4][5] Grounding

connects equipment to the earth to dissipate any charge, while bonding connects all conductive

components in a transfer process to ensure they are at the same electrical potential, preventing

sparks between them.[5][7][8] It is also crucial to control the flow rate of the liquid to minimize

charge generation.[9][10]

Q4: Are there specific flow rates I should adhere to when transferring dodecane?

A4: Yes, adhering to recommended flow velocities is a critical safety measure. For liquids with

low conductivity like dodecane, the initial flow velocity should not exceed 1 m/s until the fill pipe

outlet is submerged in the liquid.[9][10] After the outlet is submerged, the flow velocity in a

closed, grounded system can be increased, but it should not exceed 7 m/s.[9][10]

Q5: Can I use antistatic additives with dodecane?

A5: Yes, antistatic additives can be used to increase the electrical conductivity of dodecane
and other hydrocarbons, which helps to dissipate static charges more rapidly.[11][12][13] These

additives, such as dinonylnaphthylsulfonic acid (a component of Stadis 450) and various

copolymers, are typically effective at very low concentrations.[12][13][14] However, the use of

additives should be considered an additional safety measure and not a replacement for proper

grounding, bonding, and flow rate control.[11]

Q6: Does the type of container I use matter?

A6: Absolutely. Whenever possible, use conductive (metal) containers for transferring and

storing dodecane.[15] Conductive containers can be effectively grounded and bonded.[1][8] If

you must use non-conductive containers like glass or plastic, special precautions are

necessary, such as using a grounded dip tube or lance to dispense the liquid and ensuring it

remains in contact with the liquid surface.[1][4]
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Issue Possible Cause Troubleshooting Steps

Suspected static discharge

(e.g., audible crackling, visible

spark)

Improper or incomplete

grounding/bonding.

1. Immediately stop the

transfer. 2. Verify all grounding

and bonding connections are

secure and provide a metal-to-

metal contact.[5][8] 3. Check

for and remove any paint, rust,

or debris that could be

insulating the connection

points.[5][8] 4. Ensure the

grounding point is a true earth

ground (e.g., a designated

grounding bar or a cold water

pipe).[4][8]

Exceeding safe flow rates.

1. Reduce the pumping or

pouring speed immediately. 2.

Ensure the initial flow rate is

below 1 m/s until the fill pipe is

submerged.[9][10] 3. Do not

exceed a maximum flow rate of

7 m/s in a closed and properly

grounded system.[9][10]

Splash filling.

1. Stop the transfer. 2. Adjust

the filling method to ensure the

liquid is introduced gently and

below the surface of the

existing liquid. 3. Use a dip

tube or fill pipe that extends to

the bottom of the receiving

container.[4][8]

Unexplained ignition of vapors Static discharge from an

isolated conductive

component.

1. After ensuring the

immediate area is safe,

investigate the setup for any

conductive items that were not

included in the bonding circuit
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(e.g., a metal funnel, a loose

metal component on a non-

conductive container). 2.

Ensure all conductive

components in the transfer

system are bonded.[5][7]

Static discharge from

personnel.

1. Ensure personnel are

properly grounded via ESD

wrist straps or are wearing

static-dissipating footwear in a

grounded area.[6] 2. Avoid

wearing clothing made of

synthetic materials which are

prone to static generation.[15]

Quantitative Data Summary
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Parameter Value/Recommendation Significance

Electrical Conductivity of

Hydrocarbons (like Dodecane)
Typically < 50 pS/m

This low conductivity classifies

dodecane as a non-conductive

liquid, meaning it can

accumulate and retain a static

charge for a significant amount

of time.[10]

Recommended Initial Flow

Velocity
≤ 1 m/s

Keeping the initial flow velocity

low until the fill pipe is

submerged minimizes the

generation of static electricity

from splashing and turbulence.

[9][10]

Maximum Flow Velocity (in a

closed, grounded system)
≤ 7 m/s

While higher than the initial

velocity, this upper limit helps

to prevent excessive static

charge generation during bulk

transfer.[9][10]

Typical Concentration of

Antistatic Additives
0.1 - 10 ppm

A small amount of an

appropriate antistatic additive

can significantly increase the

conductivity of the

hydrocarbon, allowing static

charges to dissipate more

readily.[14]

Experimental Protocols
Protocol for Safe Transfer of Dodecane via Grounding
and Bonding
Objective: To safely transfer dodecane from a storage container to a receiving vessel while

minimizing the risk of static discharge.

Materials:
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Conductive (metal) storage container of dodecane

Conductive (metal) receiving container

Grounding cable with clamps

Bonding cable with clamps

Appropriate Personal Protective Equipment (PPE): safety glasses, flame-resistant lab coat,

gloves, and closed-toe shoes.

Procedure:

Work Area Preparation:

Ensure the transfer is performed in a well-ventilated area, preferably within a fume hood.

[5]

Remove any unnecessary flammable materials from the vicinity.

Identify a reliable earth ground point, such as a designated grounding bus or a metal cold

water pipe.[4][8]

Grounding the Dispensing Container:

Securely attach one clamp of the grounding cable to a clean, unpainted metal part of the

dispensing container.

Attach the other clamp of the grounding cable to the verified earth ground point, ensuring

a solid metal-to-metal connection.[5][8]

Bonding the Containers:

Attach one clamp of the bonding cable to a clean, unpainted metal part of the dispensing

container.

Attach the other clamp of the bonding cable to a clean, unpainted metal part of the

receiving container.[1][5] This equalizes the electrical potential between the two
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containers.

Personnel Grounding:

Before initiating the transfer, touch a grounded object to dissipate any personal static

charge.[5] For frequent transfers, the use of a personal grounding strap is recommended.

Liquid Transfer:

Begin the transfer slowly, ensuring the initial flow velocity does not exceed 1 m/s.[9][10]

Avoid splashing by dispensing the liquid down the side of the receiving container or by

using a fill pipe that extends to the bottom.[8]

Once the outlet of the dispensing tube is submerged in the liquid, the flow rate can be

gradually increased if necessary, but not exceeding 7 m/s.[9][10]

Completion of Transfer:

Once the transfer is complete, stop the flow of liquid.

Disconnect the cables in the reverse order of connection: first, remove the bonding cable,

then remove the grounding cable.

Visualizations
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Dodecane Transfer Setup

Dispensing Container
(Metal)

Receiving Container
(Metal)

Bonding Cable

Earth Ground
(e.g., Cold Water Pipe)Grounding Cable
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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